Cas no 45815-12-1 (4-Pyrimidinamine, N-propyl- (9CI))

4-Pyrimidinamine, N-propyl- (9CI) structure
45815-12-1 structure
Product Name:4-Pyrimidinamine, N-propyl- (9CI)
CAS No:45815-12-1
MF:C7H11N3
MW:137.182340860367
CID:1021419
PubChem ID:19802027
Update Time:2025-04-20

4-Pyrimidinamine, N-propyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine, N-propyl- (9CI)
    • N-Propyl-4-pyrimidinamine
    • AKOS010503413
    • SCHEMBL5554310
    • N-propylpyrimidin-4-amine
    • 45815-12-1
    • DTXSID101312047
    • Inchi: 1S/C7H11N3/c1-2-4-9-7-3-5-8-6-10-7/h3,5-6H,2,4H2,1H3,(H,8,9,10)
    • InChI Key: VVOIYIAQBRDFQU-UHFFFAOYSA-N
    • SMILES: N(C1C=CN=CN=1)CCC

Computed Properties

  • Exact Mass: 137.095297364g/mol
  • Monoisotopic Mass: 137.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 84.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 37.8Ų
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